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Compound of Interest

CEC1_DROVI Cecropin-1
Compound Name:
precursor

Cat. No.: B1577584

Get Quote

Executive Summary

Cecropins are a class of cationic, antimicrobial peptides (AMPs) originally isolated from the
hemolymph of the giant silk moth (Hyalophora cecropia).[1][2] While Cecropin A is the
extensively characterized prototype, Cecropin-1 (specifically identified in Diptera species like
Musca domestica) shares the critical helix-hinge-helix structural motif that drives its broad-
spectrum activity.

This peptide functions as a potent membrane-disrupting agent, exhibiting high selectivity for
prokaryotic membranes over eukaryotic cells. Its mechanism relies on an amphipathic

-helical structure that transitions from random coil to ordered helix upon membrane interaction,
leading to rapid bacterial lysis via toroidal pore formation or the carpet mechanism.

Therapeutic Scope:

o Target: Gram-negative bacteria (e.g., E. coli, P. aeruginosa), select Gram-positives, and
cancer cell lines.
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o Key Advantage: Low mammalian toxicity due to cholesterol-dependent membrane
discrimination.

 Limitation: Susceptibility to proteolytic degradation (trypsin/chymotrypsin) in vivo.

Structural Biochemistry & Sequence Analysis
Primary Sequence and Homology

The term "Cecropin-1" often refers to the isoform found in the house fly (Musca domestica),
which shares significant homology with the prototype Cecropin A. Both peptides are linear,
basic, and lack cysteine residues (no disulfide bridges).

Reference Sequence (Cecropin A - Prototype):

KWKLFKKIEKVGONIRDGIIKAGPAVAVVGQATQIAK-NH:=

e Length: 37 Amino Acids[3][4][5][6][7]
o C-Terminus: Amidated (Essential for stability and activity)
Structural Domains:

o N-Terminal Helix (Residues 1-21): Strongly amphipathic and cationic. Contains conserved
Tryptophan (Trp2) and Phenylalanine (Phe5) residues critical for initial membrane anchoring.

o Flexible Hinge (Residues 22-24): Typically a Gly-Pro-Gly or Gly-lle-Gly sequence. This
region allows the peptide to "bend" and insert into the lipid bilayer.

o C-Terminal Helix (Residues 25-37): Hydrophobic. Facilitates deep membrane insertion and
pore stabilization.

Secondary Structure: The Helix-Hinge-Helix Motif
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In aqueous solution, Cecropin-1 exists as a random coil. Upon interaction with membrane-
mimetic environments (e.g., TFE, SDS micelles, or lipid bilayers), it undergoes a
conformational phase transition into a defined

-helical structure.

o Amphipathicity: The N-terminal helix aligns hydrophobic residues on one face and cationic
residues (Lys) on the other. This "Perfect Amphipathic" nature drives the electrostatic
attraction to negatively charged bacterial membranes (LPS/Lipid A).

Visualization: Structure-Function Relationship

The following diagram illustrates the functional segmentation of the Cecropin peptide.
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Caption: Functional segmentation of Cecropin-1 showing the roles of the N-terminal anchor,
flexible hinge, and C-terminal insertion domain.

Physicochemical Properties[8][9]

The following parameters are based on the standard Cecropin A sequence, which serves as
the functional template for Cecropin-1 variants.
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Parameter Value Biological Significance

Small size facilitates rapid
Molecular Weight ~4.0 kDa diffusion through outer

membrane porins.

Highly basic; ensures positive

Isoelectric Point (pl) ~11.3 ) )
charge at physiological pH.
Critical for binding anionic
Net Charge (pH 7) +6 to +7 bacterial lipids (LPS,
Phosphatidylglycerol).
o Balanced to allow solubility in
Hydrophobicity ~40-50% ] o o
serum but insertion into lipids.
B Classified as unstable in vitro
Instability Index ~40-50 ) o
due to proteolytic susceptibility.
Indicates overall amphipathic
GRAVY Score -0.1to +0.2

character.

Mechanism of Action (MOA)

Cecropin-1 does not rely on a specific protein receptor. Instead, it acts via a membranolytic
mechanism described by the "Carpet" and "Toroidal Pore" models.

Step-by-Step Mechanism

» Electrostatic Attraction: The cationic N-terminus binds to the anionic phosphate groups of
Lipopolysaccharide (LPS) in Gram-negatives or Teichoic Acid in Gram-positives.

o Conformational Change: The peptide transitions from random coil to

-helix upon membrane contact.

o Carpet Formation: Peptides align parallel to the membrane surface, displacing lipids and
causing strain.
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¢ Threshold Insertion: At a critical concentration, the "Hinge" allows the hydrophobic C-
terminus to flip 90°, inserting perpendicularly into the bilayer.

« Pore Formation: The peptides recruit lipids to form a "Toroidal Pore" (peptide-lipid
supramolecular complex), causing depolarization, leakage of intracellular contents, and cell
death.

MOA Visualization
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Caption: Sequential mechanism of action from initial surface binding to final membrane
permeabilization.
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Experimental Characterization Protocols
Solid-Phase Peptide Synthesis (SPPS)

To study Cecropin-1, high-purity synthesis is required. The C-terminal amidation is critical for

activity.

Resin: Rink Amide MBHA resin (loading 0.5-0.7 mmol/qg).
Chemistry: Fmoc/tBu strategy.

Deprotection: 20% Piperidine in DMF.

Coupling: HBTU/DIEA or DIC/Oxyma (5-fold excess).
Cleavage: 95% TFA, 2.5% TIS, 2.5% H20 (2-3 hours).

Purification: RP-HPLC using a C18 column (Gradient: 10-60% Acetonitrile in water with 0.1%
TFA).

Circular Dichroism (CD) Spectroscopy

Objective: Validate the secondary structure transition.

Protocol:

Sample Preparation: Dissolve lyophilized peptide in 10 mM Phosphate Buffer (pH 7.4) to 50
MM,

Environment A (Aqueous): Measure spectrum in buffer alone. Expected Result: Minima at
~200 nm (Random Caoil).

Environment B (Membrane Mimetic): Add 50% Trifluoroethanol (TFE) or 30 mM SDS
micelles.

Measurement: Scan 190-250 nm at 25°C.

Analysis: Look for characteristic
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-helical "double minima" at 208 nm and 222 nm.

Minimum Inhibitory Concentration (MIC) Assay

Objective: Quantify antimicrobial potency.

Bacteria:E. coli (ATCC 25922), P. aeruginosa (ATCC 27853).
o Medium: Mueller-Hinton Broth (cation-adjusted).

e Inoculum:

CFU/mL.

o Peptide Dilution: Serial 2-fold dilutions (e.g., 64 uM to 0.125 uM) in polypropylene plates (to
prevent adsorption).

e Incubation: 18—-24 hours at 37°C.

o Readout: Lowest concentration with no visible growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1577584?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

